Cas no 690690-10-9 (Thiourea, N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]-)
690690-10-9 structure
Product Name:Thiourea, N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]-
CAS No:690690-10-9
MF:C12H16F3N3S
MW:291.335751533508
CID:392273
PubChem ID:886879
Update Time:2025-04-19
Thiourea, N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea, N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]-
- 1-[2-(dimethylamino)ethyl]-3-[3-(trifluoromethyl)phenyl]thiourea
- 690690-10-9
- SR-01000252780
- AKOS003695290
- DTXSID80358319
- N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea
- SR-01000252780-1
- GNF-Pf-3903
- CHEMBL596645
-
- Inchi: 1S/C12H16F3N3S/c1-18(2)7-6-16-11(19)17-10-5-3-4-9(8-10)12(13,14)15/h3-5,8H,6-7H2,1-2H3,(H2,16,17,19)
- InChI Key: JMUOUIYXZCKLHW-UHFFFAOYSA-N
- SMILES: S=C(NC1C=CC=C(C(F)(F)F)C=1)NCCN(C)C
Computed Properties
- Exact Mass: 291.10170318g/mol
- Monoisotopic Mass: 291.10170318g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 59.4Ų
Thiourea, N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]- Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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